Cas no 671793-79-6 (2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole)

• Product Name: 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
• CAS No: 671793-79-6
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5555468
• Update Time: 2025-06-11

2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methoxyphenyl)vinyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
• 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole

• Inchi： 1S/C20H20N2O5/c1-23-15-8-5-13(6-9-15)7-10-18-21-22-20(27-18)14-11-16(24-2)19(26-4)17(12-14)25-3/h5-12H,1-4H3
• InChI Key： DEERLYRHFRBBDL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(OC)=C(OC)C(OC)=C2)=NN=C1C=CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole (CAS No. 671793-79-6)

The compound 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole (CAS No. 671793-79-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a 1,3,4-oxadiazole core linked to methoxyphenyl and trimethoxyphenyl groups, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a fluorescence probe or anticancer agent, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole has surged due to their versatility in addressing modern challenges. For instance, its photophysical properties are being explored for use in organic light-emitting diodes (OLEDs) and sensors, aligning with the global push for sustainable technologies. Additionally, its bioactive potential is under scrutiny for targeting diseases such as cancer and inflammation, topics frequently searched in academic and medical communities.

The synthesis of 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole involves multi-step organic reactions, often starting from readily available precursors like 4-methoxybenzaldehyde and 3,4,5-trimethoxybenzoic acid. Its E-configuration (trans double bond) is critical for maintaining its stability and functionality. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structure, ensuring reproducibility for research and industrial applications.

From an SEO perspective, keywords like "oxadiazole derivatives", "methoxyphenyl compounds", and "CAS 671793-79-6 applications" are frequently queried by scientists and manufacturers. This reflects the growing interest in structure-activity relationships (SAR) and molecular design for tailored solutions. Furthermore, discussions on platforms like ResearchGate and PubMed highlight its relevance in drug discovery pipelines and material innovation, making it a trending topic in interdisciplinary research.

Environmental and safety considerations are also paramount when handling 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole. While it is not classified as hazardous, proper lab protocols—such as using personal protective equipment (PPE) and fume hoods—are recommended. This aligns with the broader industry focus on green chemistry and responsible research, which resonate with today’s eco-conscious audience.

In conclusion, 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole represents a cutting-edge compound with multifaceted applications. Its integration into high-tech materials and therapeutic strategies underscores its value in advancing science and technology. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.